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Cat. No.: B3427432 Get Quote

Application Notes and Protocols for the
Synthesis of Petroselaidic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of Petroselaidic acid, the trans-

isomer of Petroselinic acid, through the saponification of triglycerides rich in Petroselinic acid,

followed by a catalyzed isomerization. Petroselinic acid, a monounsaturated omega-12 fatty

acid (18:1 cis-6), is first liberated from its triglyceride form present in natural oils, such as

coriander or parsley seed oil, via alkaline hydrolysis. The resulting cis-isomer is then converted

to the desired trans-isomer, Petroselaidic acid, using a straightforward and efficient chemical

isomerization method. This protocol offers a reliable method for producing Petroselaidic acid
for research and development purposes.

Introduction
Petroselaidic acid is the trans-isomer of Petroselinic acid.[1][2] While Petroselinic acid is

naturally found in the cis configuration in various plant oils, particularly those from the Apiaceae

family like parsley (Petroselinum crispum) and coriander (Coriandrum sativum), the trans-

isomer is less common in nature but may be present in dairy products.[1][3] The synthesis of
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pure Petroselaidic acid is often required for various research applications, including its use as

an analytical standard and for investigating its biological activities.

The protocol outlined below is a two-stage process:

Saponification: Triglycerides from a suitable oil source are hydrolyzed using a strong base to

yield glycerol and the sodium or potassium salt of the fatty acids. Acidification of this mixture

liberates the free fatty acids, including Petroselinic acid.

Isomerization: The purified Petroselinic acid is then subjected to a catalyzed isomerization

reaction to convert the cis-double bond to a trans-double bond, yielding Petroselaidic acid.

Data Presentation
Table 1: Saponification Reaction Parameters for Petroselinic Acid Isolation

Parameter Value Reference

Starting Material Coriander Oil [4]

Amount of Oil 446.10 g [4]

Base Sodium Hydroxide (NaOH) [4]

Base Concentration 3 N [4]

Volume of Base 800 mL [4]

Reaction Time 2.5 hours [4]

Reaction Condition Reflux [4]

Acid for Neutralization Hydrochloric Acid (HCl) [4]

pH for Acidification 1 [4]

Extraction Solvent Hexane [4]

Purification Method
Crystallization in absolute

ethanol at -20 °C
[4]

Yield of Petroselinic Acid 80% [4]
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Table 2: Cis-Trans Isomerization Reaction Parameters

Parameter Value Reference

Catalyst p-Toluenesulfinic acid [4][5]

Reaction Temperature 100 °C [4][5]

Reaction Time 90 minutes [4][5]

Catalyst to Oil Ratio (w/w) 20:250 [4]

Atmosphere Nitrogen [6]

Yield of trans Isomers ~80% [4][5]

Experimental Protocols
Part 1: Saponification of Triglycerides and Isolation of
Petroselinic Acid
This protocol is adapted from a method for isolating Petroselinic acid from coriander oil.[4]

Materials:

Coriander oil (or other high-Petroselinic acid oil)

3 N Sodium Hydroxide (NaOH) solution

3 N Hydrochloric Acid (HCl) solution

Hexane

Absolute Ethanol

Magnesium sulfate (anhydrous)

2 L round-bottom flask

Reflux condenser
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Heating mantle

Separatory funnel

Rotary evaporator

Crystallization dish

Filtration apparatus

Procedure:

Saponification:

1. In a 2 L round-bottom flask, combine 446.10 g of coriander oil with 800 mL of a 3 N

sodium hydroxide solution.

2. Set up the flask for reflux and heat the mixture for 2.5 hours.

3. After the reaction is complete, allow the mixture to cool to room temperature.

Acidification and Extraction:

1. Carefully acidify the cooled reaction mixture to a pH of 1 using a 3 N hydrochloric acid

solution. This will precipitate the free fatty acids.

2. Transfer the acidified mixture to a large separatory funnel and extract the fatty acids with

hexane. Perform the extraction three times for optimal recovery.

3. Wash the combined hexane extracts with water to remove any remaining acid or salts.

4. Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the

solution under reduced pressure using a rotary evaporator to obtain the crude fatty acid

mixture.

Purification of Petroselinic Acid:

1. Dissolve the crude fatty acid mixture in a minimal amount of absolute ethanol.
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2. Cool the solution to -20 °C to induce crystallization of the Petroselinic acid.

3. Collect the crystalline Petroselinic acid by filtration and dry the solid. A yield of

approximately 80% can be expected based on the initial Petroselinic acid content of the

oil.[4]

Part 2: Isomerization of Petroselinic Acid to
Petroselaidic Acid
This protocol is based on a general method for the cis-trans isomerization of unsaturated fatty

acids using p-toluenesulfinic acid as a catalyst.[4][5]

Materials:

Purified Petroselinic acid

p-Toluenesulfinic acid

Reaction vessel with a nitrogen inlet

Heating plate with magnetic stirring

Solvents for purification (e.g., hexane, ethanol)

Silica gel for column chromatography (optional)

Procedure:

Reaction Setup:

1. In a reaction vessel, add the purified Petroselinic acid.

2. Add p-toluenesulfinic acid as a catalyst. A mass ratio of 20 parts catalyst to 250 parts fatty

acid is recommended.[4]

3. Flush the reaction vessel with nitrogen to create an inert atmosphere.

Isomerization Reaction:
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1. Heat the reaction mixture to 100 °C with continuous stirring.

2. Maintain the reaction at this temperature for 90 minutes.

Purification of Petroselaidic Acid:

1. After the reaction, cool the mixture to room temperature.

2. The resulting mixture will contain Petroselaidic acid, some unreacted Petroselinic acid,

and the catalyst.

3. The purification of Petroselaidic acid can be achieved through techniques such as

crystallization or column chromatography on silica gel. Argentation chromatography can

be particularly effective for separating cis and trans isomers.[1]
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Caption: Workflow for the synthesis of Petroselaidic acid.
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Caption: Saponification of a triglyceride to yield glycerol and fatty acid salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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